2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine

• IUPAC Name: 2-methyl-1-(2H-tetrazol-5-yl)propan-1-amine
• InChI: InChI=1S/C5H11N5/c1-3(2)4(6)5-7-9-10-8-5/h3-4H,6H2,1-2H3,(H,7,8,9,10)
• InChI Key: GSAPQYNJBHTIOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=NNN=N1)N
• Molecular Formula: C5H11N5
• Molecular Weight: 141.18 g/mol
• CAS RN: 32495-05-9

Description

“2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine” is a chemical compound with the molecular formula C5H11N5 and a molecular weight of 141.17. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of “2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine” consists of a tetrazole ring attached to a propyl group with a methyl group at the second carbon.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine” include a predicted melting point of 104.13° C, a predicted boiling point of 281.1° C at 760 mmHg, a predicted density of 1.2 g/cm3, and a predicted refractive index of n20D 1.54.

Scientific Research Applications

Photochemistry and Structural Effects

A study conducted by Ismael, Fausto, and Cristiano (2016) examined the photochemical behavior of 1- and 2-methyl-substituted 5-aminotetrazoles. The research highlighted how the position of the methyl substituent influences the photochemistry of these molecules, revealing different reaction pathways and products based on the structural configuration. This work underscores the complexity and versatility of tetrazole derivatives in photochemical reactions, pointing to potential applications in developing novel photo-responsive materials (Ismael, Fausto, & Cristiano, 2016).

Synthesis and Characterization of Energetic Material Precursors

Zhu et al. (2021) synthesized and characterized an energetic material precursor, showcasing its structural properties and potential applications in energetic materials. The study detailed the synthesis process and provided insights into the material's crystal structure, highlighting its potential in the development of new energetic compounds with enhanced performance and stability (Zhu et al., 2021).

Inhibitors of Fatty Acid Amide Hydrolase

Research by Garzinsky et al. (2018) explored tetrazolylpropan-2-ones as inhibitors of fatty acid amide hydrolase (FAAH). The study focused on the synthesis and testing of various derivatives for their inhibitory potency and metabolic stability, offering insights into the potential therapeutic applications of these compounds in regulating endocannabinoid signaling (Garzinsky et al., 2018).

Mechanism of Action

Target of Action

It’s known that tetrazole derivatives can interact with various biological targets due to their structural similarity to the carboxylate group .

Mode of Action

It’s known that tetrazole derivatives can form hydrogen bonds with amino acids in the active pockets of proteins, which can result in significant binding energy .

Biochemical Pathways

Tetrazole derivatives are known to interact with various biochemical pathways due to their ability to mimic the carboxylate group .

Pharmacokinetics

The compound’s molecular weight (14118 g/mol ) suggests it may have favorable absorption and distribution properties.

Result of Action

Some tetrazole derivatives have shown significant cytotoxic effects .

Safety and Hazards

While specific safety and hazard information for “2-methyl-1-(2H-1,2,3,4-tetrazol-5-yl)propan-1-amine” is not available, tetrazoles in general can decompose upon heating to emit toxic nitrogen fumes. They can react vigorously when exposed to shock, fire, and heat on friction.